Cas no 2245709-19-5 (4-Nitroso-1lambda6-thiomorpholine-1,1-dione)

• Product Name: 4-Nitroso-1lambda6-thiomorpholine-1,1-dione
• CAS No: 2245709-19-5
• MF: C₄H₈N₂O₃S
• MW: 164.182919502258
• MDL: MFCD34168368
• CID: 5654867
• PubChem ID: 155973465
• Update Time: 2025-06-11

4-Nitroso-1lambda6-thiomorpholine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2245709-19-5
• EN300-27716328
• 4-nitroso-1lambda6-thiomorpholine-1,1-dione
• Thiomorpholine, 4-nitroso-, 1,1-dioxide
• 4-Nitroso-1lambda6-thiomorpholine-1,1-dione

• MDL： MFCD34168368
• Inchi： 1S/C4H8N2O3S/c7-5-6-1-3-10(8,9)4-2-6/h1-4H2
• InChI Key： BFISQPALYIVBKK-UHFFFAOYSA-N
• SMILES： S1(CCN(CC1)N=O)(=O)=O

Computed Properties

• Exact Mass: 164.02556330g/mol
• Monoisotopic Mass: 164.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• Boiling Point: 480.3±38.0 °C(Predicted)
• pka: -8.28±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 4-Nitroso-1lambda6-thiomorpholine-1,1-dione

4-Nitroso-1λ⁶-Thiomorpholine-1,1-Dione: A Comprehensive Overview

4-Nitroso-1λ⁶-thiomorpholine-1,1-dione (CAS No. 2245709-19-5) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinct nitroso and thiomorpholine functionalities, has been the subject of numerous studies due to its potential applications in pharmaceutical research and development.

The nitroso group in 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione is a key structural feature that imparts unique chemical properties to the molecule. Nitroso compounds are known for their reactivity and ability to participate in various chemical transformations, making them valuable intermediates in synthetic chemistry. The presence of the nitroso group can also influence the biological activity of the molecule, as it can undergo redox reactions and modulate cellular processes.

The thiomorpholine ring, on the other hand, is a heterocyclic structure that contains a sulfur atom and is often found in bioactive molecules. Thiomorpholines are known for their ability to enhance the solubility and bioavailability of compounds, which is crucial for their effectiveness as pharmaceutical agents. The combination of the nitroso group and the thiomorpholine ring in 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione creates a molecule with a unique set of properties that make it an interesting target for further investigation.

In recent years, several studies have explored the potential biological activities of 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione. One notable area of research has been its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione has also shown potential as an antioxidant. Oxidative stress is a major contributor to various diseases, including neurodegenerative disorders and cardiovascular diseases. In a study published in the Bioorganic & Medicinal Chemistry Letters, researchers demonstrated that 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione effectively scavenges free radicals and protects cells from oxidative damage. This antioxidant activity suggests that it could be useful in preventing or treating conditions associated with oxidative stress.

The pharmacokinetic properties of 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione have also been investigated. In preclinical studies, this compound has shown favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties are essential for its potential use as a therapeutic agent. Additionally, its ability to cross the blood-brain barrier has been noted in several studies, making it a candidate for central nervous system (CNS) disorders.

In terms of synthetic methods, various approaches have been developed to prepare 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione. One common method involves the nitrosation of thiomorpholine derivatives using nitrite salts under controlled conditions. Another approach involves the reaction of thiomorpholine with nitric oxide (NO) donors. These synthetic routes have been optimized to improve yield and purity, making large-scale production feasible.

The structural characterization of 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques have provided detailed insights into the molecular structure and conformational behavior of the compound. For instance, NMR studies have revealed that the nitroso group can adopt different conformations depending on the solvent environment, which can affect its reactivity and biological activity.

In conclusion, 4-Nitroso-1λ⁶-thiomorpholine-1,1-dione (CAS No. 2245709-19-5) is a multifaceted compound with promising applications in medicinal chemistry. Its unique combination of nitroso and thiomorpholine functionalities endows it with a range of biological activities, including anti-inflammatory and antioxidant properties. Ongoing research continues to uncover new aspects of its behavior and potential uses, making it an exciting area of study for chemists and pharmacologists alike.